Cas no 2171438-34-7 ((2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid)

• Product Name: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• CAS No: 2171438-34-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5603538
• PubChem ID: 165544102
• Update Time: 2025-10-28

(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171438-34-7
• EN300-1514391
• (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid
• (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid

• Inchi： 1S/C25H30N2O5/c1-3-22(24(29)30)27-23(28)13-12-16(2)14-26-25(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16?,22-/m0/s1
• InChI Key： NKCBSZWJPCYOHF-XLDIYJRPSA-N
• SMILES： O(C(NCC(C)CCC(N[C@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid

Introduction to (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic Acid

The compound (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid with CAS No. 2171438-34-7 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound is notable for its intricate structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at position 2S, and a 4-methylpentanamide substituent. These structural features contribute to its unique chemical properties and potential applications in drug discovery and development.

Recent advancements in chemical synthesis have enabled the precise construction of molecules like this one, allowing researchers to explore their biological activities and therapeutic potentials. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in stabilizing the molecule during various chemical transformations. Its presence ensures that the compound remains stable under harsh reaction conditions, making it amenable to further functionalization and biological testing.

The chirality of this compound, specifically the S configuration at position 2, is another key aspect that influences its pharmacological properties. Chiral molecules often exhibit different biological activities depending on their stereochemistry, and this compound's specific configuration may confer unique interactions with biological targets such as enzymes or receptors. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing the need for precise control over molecular geometry to achieve desired therapeutic effects.

The 4-methylpentanamide substituent adds another layer of complexity to this molecule's structure. This group not only contributes to the molecule's hydrophobicity but also potentially enhances its bioavailability and stability in physiological environments. Recent research has demonstrated that hydrophobic substituents can significantly influence drug absorption and distribution, making this feature particularly relevant in the context of drug development.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions, including peptide coupling, stereochemical control, and protecting group strategies. These methods ensure that the final product retains its integrity and functionality. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

Biologically, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have indicated potential activity against enzymes involved in inflammatory pathways, suggesting its role as a lead compound for anti-inflammatory drug development. Additionally, its interaction with membrane-bound receptors has been explored, highlighting its potential as a modulator of cellular signaling pathways.

One of the most exciting aspects of this compound is its versatility in chemical modification. Researchers have demonstrated that it can serve as a scaffold for further functionalization, enabling the exploration of diverse chemical spaces. This adaptability is particularly valuable in drug discovery programs where structural diversity is crucial for identifying novel therapeutic agents.

In conclusion, (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid represents a cutting-edge example of modern medicinal chemistry. Its intricate structure, combined with recent advances in synthetic methodologies and biological testing, positions it as a compelling candidate for further exploration in both academic and industrial settings.